Benperidol
Overview
Description
Benperidol, sold under the trade name Anquil among others, is a typical antipsychotic primarily used to treat hypersexuality syndromes and can be used to treat schizophrenia . It is a highly potent butyrophenone derivative and is the most potent neuroleptic in the European market .
Synthesis Analysis
This compound was discovered by Janssen Pharmaceutica in 1961 . The synthesis of this compound involves the alkylation of 4-(2-Keto-1-benzimidazolinyl)piperidine with 4-Chloro-4’-Fluorobutyrophenone .
Molecular Structure Analysis
The molecular formula of this compound is C22H24FN3O2 . It has a molar mass of 381.451 g/mol . The IUPAC name for this compound is 1-{1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl}-1,3-dihydro-2H-benzimidazol-2-one .
Chemical Reactions Analysis
This compound is a potent dopamine receptor antagonist, with a high affinity for the D2-sites . The antipsychotic effects of this drug are primarily due to blockade of the D receptors .
Physical And Chemical Properties Analysis
This compound has 3 hydrogen bond acceptors, 1 hydrogen bond donor, and 6 rotatable bonds . Its topological polar surface area is 58.1 .
Scientific Research Applications
1. Benperidol for Schizophrenia
This compound has been explored as a treatment for schizophrenia and related psychoses. A Cochrane review by Leucht & Hartung (2005) focused on its clinical effects and safety. This butyrophenone antipsychotic, known for its high neuroleptic potency and D2 receptor blockade, has been suggested to benefit specific subgroups of people with schizophrenia. However, the review highlighted the lack of sufficient data from randomized trials to fully assess this compound's clinical effects, emphasizing the need for further research.
2. This compound as a Radiopharmaceutical
Moerlein et al. (1995) evaluated [18F]this compound as a radiopharmaceutical for use with positron emission tomography (PET). This study demonstrated that [18F]this compound specifically binds to central D2 receptors in vivo, offering advantages for studying central D2 receptor activity noninvasively.
3. Electrochemical Detection Techniques
Research by Biryol & Ozkan (1997) explored the voltammetric determination of this compound. They utilized platinum and activated glass carbon electrodes to investigate the electrochemical behavior of this compound in various solutions, demonstrating a rapid and simple method for quantitative determination from pharmaceutical preparations.
4. This compound's Neuroleptic Properties
A study on the influence of this compound on biochemical aspects of Alzheimer’s disease by Podsiedlik et al. (2022) assessed the potency of this compound among other antipsychotics on Alzheimer's disease hallmarks. The study found that this compound, along with other drugs, affected various biochemical parameters relevant to Alzheimer’s pathology.
5. This compound in Crystal Structure Analysis
Research by Be̅rziņš et al. (2014) analyzed the crystal structures of this compound and related compounds. They compared molecule conformations and packing in crystal structures, contributing to the understanding of crystallization outcomes and stability in pharmaceutical compounds.
Detailed Information on the Scientific Research Applications of this compound
This compound for Schizophrenia
This compound, a butyrophenone antipsychotic known for its high neuroleptic potency, has been examined for its clinical effects and safety in treating schizophrenia. A study by Leucht & Hartung (2005) in "The Cochrane Database of Systematic Reviews" found that data from randomized trials are insufficient to fully assess this compound's effects in schizophrenia, highlighting the need for further research.
This compound as a Radiopharmaceutical
Research by Moerlein, Perlmutter & Welch (1995) in "Nuclear Medicine and Biology" evaluated [18F]this compound, a radiopharmaceutical for PET imaging. The study showed that [18F]this compound specifically binds to central D2 receptors in vivo, confirming its potential for studying central D2 receptor activity noninvasively.
Voltammetric Determination of this compound
A study by Biryol & Ozkan (1997) in "Journal of Pharmaceutical and Biomedical Analysis" investigated the electrochemical behavior of this compound. They demonstrated a rapid and simple method for quantitative determination of this compound from pharmaceutical preparations.
This compound's Influence on Biochemical Aspects of Alzheimer’s Disease
Podsiedlik, Markowicz-Piasecka & Sikora (2022) in "International Journal of Molecular Sciences" assessed the impact of this compound on Alzheimer's disease hallmarks. The study found that this compound and other antipsychotics affected various biochemical parameters relevant to Alzheimer’s pathology.
Mechanism of Action
Target of Action
Benperidol is a potent dopamine receptor antagonist, with a high affinity for the D2 and D4 receptors . The antipsychotic effects of this drug are primarily due to the blockade of these D receptors . In terms of D receptor blockade, this compound is one of the most potent antipsychotic agents .
Mode of Action
This compound acts as a strong dopamine receptor antagonist, particularly at D2 and D4 receptors . It also exhibits weaker serotonin receptor antagonism (5-HT2A) . This means that it prevents dopamine and serotonin from binding to their receptors, thereby inhibiting the actions of these neurotransmitters . In high doses, it has antihistaminergic and alpha-adrenergic properties .
Biochemical Pathways
It is known that dopamine plays a crucial role in the reward and motivation pathways in the brain . By blocking dopamine receptors, this compound may disrupt these pathways, leading to its antipsychotic effects .
Pharmacokinetics
This compound is well absorbed and undergoes extensive first-pass metabolism . Only about 1% of this compound is excreted in urine . The elimination half-life of this compound is approximately 8 hours , indicating that it remains in the body for a significant period of time after administration.
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the inhibition of dopamine and serotonin receptor activity . This can lead to a reduction in psychotic symptoms, such as hallucinations and delusions, in conditions like schizophrenia . It can also help manage symptoms of manic episodes and psychomotor agitation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, stressful life experiences, especially those occurring early in life, can impact brain development and potentially alter the effectiveness of this compound . Additionally, the presence of other substances in the body, such as other medications or alcohol, can interact with this compound and affect its action .
Safety and Hazards
properties
IUPAC Name |
3-[1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl]-1H-benzimidazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24FN3O2/c23-17-9-7-16(8-10-17)21(27)6-3-13-25-14-11-18(12-15-25)26-20-5-2-1-4-19(20)24-22(26)28/h1-2,4-5,7-10,18H,3,6,11-15H2,(H,24,28) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEBOTPHFXYHVPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C3=CC=CC=C3NC2=O)CCCC(=O)C4=CC=C(C=C4)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24FN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7045364 | |
Record name | Benperidol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7045364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
381.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2062-84-2, 983-42-6 | |
Record name | Benperidol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2062-84-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benperidol [USAN:INN:BAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002062842 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benperidol | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB12867 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | BENPERIDOL | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=170982 | |
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Record name | Frenactyl | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=169873 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Benperidol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7045364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benperidol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.521 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BENPERIDOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/97O6X78C53 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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